Cas no 1441173-08-5 (5-Amino-6-chloro-2-methylisoindolin-1-one)

• Product Name: 5-Amino-6-chloro-2-methylisoindolin-1-one
• CAS No: 1441173-08-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 4820998
• Update Time: 2025-05-24

5-Amino-6-chloro-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-6-CHLORO-2-METHYLISOINDOLIN-1-ONE
• 1H-Isoindol-1-one, 5-amino-6-chloro-2,3-dihydro-2-methyl-
• 5-amino-6-chloro-2-methyl-3H-isoindol-1-one
• 5-Amino-6-chloro-2-methylisoindolin-1-one

• Inchi： 1S/C9H9ClN2O/c1-12-4-5-2-8(11)7(10)3-6(5)9(12)13/h2-3H,4,11H2,1H3
• InChI Key： CHDALZFLJSDGPP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(N(C)C2)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-Amino-6-chloro-2-methylisoindolin-1-one

5-Amino-6-Chloro-2-Methylisoindolin-1-One: A Comprehensive Overview

5-Amino-6-Chloro-2-Methylisoindolin-1-One (CAS No. 1441173-08-5) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoindoline class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The molecule features a fused bicyclic system with an amino group at position 5, a chlorine atom at position 6, and a methyl group at position 2, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 5-Amino-6-Chloro-2-Methylisoindolin-1-One involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring high yields and purity. For instance, a study published in *Organic Letters* in 2023 highlighted a novel approach utilizing microwave-assisted synthesis to accelerate the formation of this compound. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

One of the most intriguing aspects of 5-Amino-6-Chloro-2-Methylisoindolin-1-One is its potential in drug discovery. The compound has been investigated as a lead molecule for anti-cancer therapies due to its ability to inhibit specific kinase enzymes involved in tumor progression. A research team from the University of California reported in *Nature Communications* that this compound exhibits selective inhibition against Aurora kinases, which are critical for cell division. Preclinical studies have demonstrated promising anti-proliferative effects on various cancer cell lines, suggesting its potential as a novel therapeutic agent.

Beyond pharmacological applications, 5-Amino-6-Chloro-2-Methylisoindolin-1-One has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A recent study published in *Advanced Materials* explored its role as an electron transport layer in OLED devices, where it exhibited enhanced charge mobility and stability under operational conditions. These findings underscore its versatility across multiple disciplines.

The chemical stability and reactivity of 5-Amino-6-Chloro-2-Methylisoindolin-1-One are influenced by its substituents. The amino group at position 5 introduces nucleophilic character, while the chlorine atom at position 6 imparts electron-withdrawing effects, enhancing the compound's reactivity towards electrophilic substitution reactions. These properties make it an attractive substrate for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of spectroscopic analysis, 5-Amino-6-Chloro-2-Methylisoindolin-1-One exhibits characteristic UV-vis absorption bands due to its conjugated π-system. Recent studies have employed computational methods such as density functional theory (DFT) to model its electronic structure and predict its optical properties. These computational insights have been validated experimentally, providing a deeper understanding of its photophysical behavior.

Looking ahead, the continued exploration of 5-Amino-6-Chloro-2-Methylisoindolin-1-One is expected to yield further breakthroughs in both therapeutic and materials applications. Collaborative efforts between chemists, biologists, and engineers are likely to unlock new potentials for this compound, solidifying its position as a key molecule in contemporary research.